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Compound of Interest

Compound Name: Cyclopentyl nitrite

Cat. No.: B1642685 Get Quote

Introduction

Cyclopentyl nitrite is an alkyl nitrite, a class of compounds known for their use as recreational

inhalants, colloquially referred to as "poppers."[1][2] Accurate and reliable analytical methods

are crucial for the identification and quantification of cyclopentyl nitrite in various samples,

including forensic evidence and pharmaceutical preparations. These application notes provide

detailed protocols for the analysis of cyclopentyl nitrite using Gas Chromatography-Mass

Spectrometry (GC-MS), Vapor Phase Infrared Spectroscopy (FTIR), and Ion Chromatography,

based on established methodologies for alkyl nitrites.

Gas Chromatography-Mass Spectrometry (GC-MS)
Application Note:

GC-MS is a powerful and definitive technique for the identification of volatile compounds like

cyclopentyl nitrite. The method involves separating the components of a sample in a gas

chromatograph and then detecting and identifying them based on their mass-to-charge ratio

using a mass spectrometer. Headspace analysis is particularly suitable for volatile liquids to

minimize contamination of the instrument.[1][3]

Experimental Protocol:

Instrumentation: A Thermo-Finnigan Trace Gas Chromatograph-Mass Spectrometer (or

equivalent) equipped with an electron ionization (EI) source.[1]
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Sample Preparation: A 10 µL sample of the container headspace is drawn using a gas-tight

Hamilton syringe.[1]

GC Conditions:

Injector: Splitless mode.

Carrier Gas: Helium.

Column: A suitable capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film

thickness).

Oven Temperature Program:

Initial temperature: 40°C, hold for 5 minutes.[1]

Ramp: 25°C per minute to 200°C.[1]

MS Conditions:

Ionization Mode: Electron Ionization (EI).

Scan Range: m/z 35-350.

Data Presentation:

Table 1: GC-MS Data for the Identification of Cyclopentyl Nitrite and Related Compounds.[1]

Compound
Retention Time
(min)

Base Peak
(m/z)

Major Ions
(m/z)

Molecular Ion
(m/z)

Cyclopentyl

nitrite
1.18 - 1.19 41

55, 57, 67, 69,

84
Not specified

Cyclopentanol 1.37 57 44, 67 86

2-Pentanol 2.37 57 44, 67 86

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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